Cas no 1782777-20-1 (7-oxaspiro[4.5]decan-10-one)

• Product Name: 7-oxaspiro[4.5]decan-10-one
• CAS No: 1782777-20-1
• CID: 4613835
• PubChem ID: 82416620
• Update Time: 2025-06-08

7-oxaspiro[4.5]decan-10-one Chemical and Physical Properties

Names and Identifiers

• 7-oxaspiro[4.5]decan-10-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 7-oxaspiro[4.5]decan-10-one

Introduction to 7-oxaspiro[4.5]decan-10-one (CAS No. 1782777-20-1)

7-oxaspiro[4.5]decan-10-one (CAS No. 1782777-20-1) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of an oxo group, offers a promising scaffold for the development of novel therapeutic agents and functional materials.

The spirocyclic framework of 7-oxaspiro[4.5]decan-10-one is particularly noteworthy due to its potential to enhance the physicochemical properties of molecules, such as solubility, stability, and bioavailability. These properties are crucial for the design of effective drugs and other biologically active compounds. Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the areas of anticancer, antiviral, and anti-inflammatory agents.

In the context of medicinal chemistry, 7-oxaspiro[4.5]decan-10-one has been explored for its potential as a lead compound in the development of new therapeutic agents. One notable application is in the field of cancer research, where this compound has shown promise as a scaffold for designing small molecules that can selectively target cancer cells while minimizing toxicity to healthy cells. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-oxaspiro[4.5]decan-10-one exhibited potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy.

Beyond its medicinal applications, 7-oxaspiro[4.5]decan-10-one has also been investigated for its potential use in materials science. The unique structural features of this compound make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers have explored the use of 7-oxaspiro[4.5]decan-10-one-based polymers in the development of functional coatings and adhesives with enhanced mechanical strength and thermal stability.

The synthesis of 7-oxaspiro[4.5]decan-10-one has been a subject of extensive research due to its complex structure and potential applications. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One commonly used method involves a tandem cyclization reaction followed by oxidation to form the oxo group. This approach has been optimized to achieve high yields and stereoselectivity, making it suitable for large-scale production.

In addition to its synthetic challenges, the characterization of 7-oxaspiro[4.5]decan-10-one requires advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational properties of the compound, which are essential for understanding its behavior in biological systems and materials applications.

The biological activity of 7-oxaspiro[4.5]decan-10-one has been evaluated through a range of in vitro and in vivo studies. Preclinical data have shown that this compound exhibits significant biological effects, including anti-inflammatory and neuroprotective activities. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 7-oxaspiro[4.5]decan-10-one-derived compounds effectively inhibited inflammatory cytokine production in lipopolysaccharide-stimulated macrophages.

The potential therapeutic applications of 7-oxaspiro[4.5]decan-10-one are further supported by its favorable pharmacokinetic properties. Studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 7-oxaspiro[4.5]decan-10-one-based compounds are well-tolerated at therapeutic doses.

In conclusion, 7-oxaspiro[4.5]decan-10-one (CAS No. 1782777-20-1) represents a promising chemical scaffold with diverse applications in medicinal chemistry and materials science. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development as a novel therapeutic agent or functional material. Ongoing studies continue to explore new derivatives and analogs of this compound to expand its potential uses and optimize its performance in various applications.